Bromoxynil

• CAS No.: 1689-84-5
• Product Name: Bromoxynil
• Molecular Formula: C7H3Br2NO
• Molecular Weight: 276.91 g/mol
• IUPAC Name: 3,5-dibromo-4-hydroxybenzonitrile
• Standard InChI: InChI=1S/C7H3Br2NO/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2,11H
• Standard InChIKey: UPMXNNIRAGDFEH-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1Br)O)Br)C#N
• Canonical SMILES: C1=C(C=C(C(=C1Br)O)Br)C#N
• Colorform: WHITE CRYSTALLINE SOLID; LIGHT BUFF TO CREAMY POWDER; Colorless solid; White to slightly yellow crystalline solid
• Melting Point: 190.0 °C
• Physical Description: Bromoxynil is a colorless solid. Melting point 382-384°F (194-195°C). Sublimes at 275°F (135°C) under pressure of 0.15 mm Hg. Used as a herbicide.
• Description: Bromoxynil is a colorless solid. Melting point 382-384°F (194-195°C). Sublimes at 275°F (135°C) under pressure of 0.15 mm Hg. Used as a herbicide.; 3,5-dibromo-4-hydroxybenzonitrile is a dibromobenzene that is 2,6-dibromophenol substituted by a cyano group at position 4. It has a role as an environmental contaminant, a xenobiotic and a herbicide. It is a member of phenols, a dibromobenzene and a hydroxynitrile. It derives from a 2,6-dibromophenol. It is a conjugate acid of a 3,5-dibromo-4-oxidobenzonitrile(1-).
• Related CAS: 2961-67-3 (hydrochloride salt); 2961-68-4 (potassium salt)
• Shelf Life: NO DETERIORATION IN OVER 2 YEARS STORAGE TIME; Very stable to dilute alkalis and acids. Stable to UV light. Thermally stable below the melting point.; It is stable in sunlight and below melting point. /Technical bromoxynil/; Rapidly degraded to the phenol by aqueous photolysis; DT50 4-5 hr. Moderately stable to hydrolysis; DT50 11 days (pH 7); 1.7 days (pH 9).. /Bromoxynil octanoate/; It is stable to sunlight and at its melting point. /Bromoxynil octanoate/
• Solubility: 4.69e-04 M; IN WATER 130 PPM (0.013%) WT/VOL @ 20-25 °C; IN ETHANOL 7% WT/VOL @ 20-25 °C; IN LIGHT PETROLEUM & XYLENE 1-2% WT/VOL @ 20-25 °C; IN DIMETHYLFORMAMIDE 61% WT/VOL @ 20-25 °C; IN BENZENE 1% WT/VOL @ 20-25 °C; IN METHANOL 9% WT/VOL @ 20-25 °C; IN ACETONE 17% WT/VOL AT 20-25 °C; Solubility in (g/L) at 25 °C: acetone 170; tetrahydrofuran 410; In dimethylformamide 610, acetone, cyclohexanone 170, methanol 90, ethanol 70, mineral oils <20, benzene 10 (all in g/L, 25 °C); In water, 130 mg/L at 25 °C
• Synonyms: 3,5-Dibromo-4-hydroxybenzonitrile;1-Cyano-3,5-dibromo-4-hydroxybenzene; 2,6-Dibromo-4-cyanophenol; 3,5-Dibromo-4-hydroxybenzonitrile; 4-Cyano-2,6-dibromophenol; 4-Hydroxy-3,5-dibromobenzonitrile; Brominal; Brominil; Broxynil; Labuctril; Labuctril 25
• Vapor Pressure: 4.72e-08 mmHg; 1.7X10-1 mPa /1.28X10-6 mm Hg/ at 25 °C
• Reference: Carey, J. B., & Kells, J. J. (1995). Timing of Total Postemergence Herbicide Applications to Maximize Weed Control and Corn (Zea mays) Yield. Weed Technology, 9(2), 356-361.
• PubChem Compound: 15531
• Last Modified: Nov 11 2021